Cas no 2204280-41-9 (Benzenemethanamine, 4-[(trifluoromethyl)thio]-N-[[4-[(trifluoromethyl)thio]phenyl]methyl]-)

• Product Name: Benzenemethanamine, 4-[(trifluoromethyl)thio]-N-[[4-[(trifluoromethyl)thio]phenyl]methyl]-
• CAS No: 2204280-41-9
• MF: C₁₆H₁₃F₆NS₂
• MW: 397.4
• CID: 4766844
• PubChem ID: 145978898
• Update Time: 2026-02-26

Benzenemethanamine, 4-[(trifluoromethyl)thio]-N-[[4-[(trifluoromethyl)thio]phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-[(trifluoromethyl)thio]-N-[[4-[(trifluoromethyl)thio]phenyl]methyl]-
• MY33-3
• HY-123966
• BDBM50464775
• DA-65720
• EX-A7080
• AKOS040757404
• CS-0087719
• CHEMBL4278170
• 2204280-41-9

• Inchi： 1S/C16H13F6NS2/c17-15(18,19)24-13-5-1-11(2-6-13)9-23-10-12-3-7-14(8-4-12)25-16(20,21)22/h1-8,23H,9-10H2
• InChI Key： NRRCKCHDXWGUIH-UHFFFAOYSA-N
• SMILES： C1(CNCC2=CC=C(SC(F)(F)F)C=C2)=CC=C(SC(F)(F)F)C=C1

Computed Properties

• Exact Mass: 397.03936074g/mol
• Monoisotopic Mass: 397.03936074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 62.6Ų